Cas no 28568-04-9 (2-Amino-4,5-dichloro-benzonitrile)

• Product Name: 2-Amino-4,5-dichloro-benzonitrile
• CAS No: 28568-04-9
• MF: C₇H₄Cl₂N₂
• MW: 187.026059150696
• MDL: MFCD20695857
• CID: 3166780
• PubChem ID: 58475323
• Update Time: 2025-10-31

2-Amino-4,5-dichloro-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,5-dichloro-benzonitrile
• C90798
• BS-27938
• SCHEMBL404475
• CS-0157900
• 2-Amino-4,5-dichlorobenzonitrile
• 28568-04-9
• OERKZOSLSXFLMY-UHFFFAOYSA-N
• DTXSID901303012

• MDL： MFCD20695857
• Inchi： 1S/C7H4Cl2N2/c8-5-1-4(3-10)7(11)2-6(5)9/h1-2H,11H2
• InChI Key： OERKZOSLSXFLMY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C#N)=C(C=1)N)Cl

Computed Properties

• Exact Mass: 185.9751535g/mol
• Monoisotopic Mass: 185.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Amino-4,5-dichloro-benzonitrile

2-Amino-4,5-dichloro-benzonitrile (CAS No. 28568-04-9): An Overview of Its Properties, Applications, and Recent Research

2-Amino-4,5-dichloro-benzonitrile (CAS No. 28568-04-9) is a versatile organic compound with a unique molecular structure that has garnered significant attention in various fields of chemistry and pharmaceutical research. This compound is characterized by its aromatic ring substituted with two chlorine atoms and a cyano group, along with an amino group. These functional groups contribute to its distinct chemical properties and potential applications.

The molecular formula of 2-Amino-4,5-dichloro-benzonitrile is C₈H₅Cl₂N₂, and its molecular weight is approximately 196.03 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its melting point is around 130-132°C, making it suitable for various synthetic processes.

In the realm of synthetic chemistry, 2-Amino-4,5-dichloro-benzonitrile serves as an important intermediate in the synthesis of more complex molecules. The presence of the amino and cyano groups provides multiple reaction sites for further functionalization. For instance, the amino group can undergo acylation, alkylation, or condensation reactions to form amides, imines, or other derivatives. Similarly, the cyano group can be reduced to an amine or hydrolyzed to a carboxylic acid, expanding the range of possible products.

The chlorine atoms in 2-Amino-4,5-dichloro-benzonitrile also play a crucial role in its reactivity and biological activity. Chlorine substitution can enhance the lipophilicity of molecules, which is often beneficial for improving their bioavailability and cellular uptake. This property makes 2-Amino-4,5-dichloro-benzonitrile an attractive starting material for the development of pharmaceuticals and agrochemicals.

In recent years, significant research has been devoted to exploring the biological activities of compounds derived from 2-Amino-4,5-dichloro-benzonitrile. One notable area of interest is its potential as an anticancer agent. Studies have shown that certain derivatives of this compound exhibit cytotoxic effects against various cancer cell lines. For example, a study published in the Journal of Medicinal Chemistry reported that a series of substituted benzonitriles derived from 2-Amino-4,5-dichloro-benzonitrile demonstrated potent antiproliferative activity against human breast cancer cells (MCF-7) and colon cancer cells (HCT-116).

Beyond cancer research, 2-Amino-4,5-dichloro-benzonitrile has also been investigated for its potential as an antibacterial agent. A study published in the European Journal of Medicinal Chemistry found that certain derivatives of this compound exhibited strong antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the ability of the compounds to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

In addition to its medicinal applications, 2-Amino-4,5-dichloro-benzonitrile has found use in materials science. The compound can be incorporated into polymers to impart specific properties such as enhanced thermal stability or improved mechanical strength. For instance, a study published in Polymer Chemistry reported that copolymers containing units derived from 2-Amino-4,5-dichloro-benzonitrile exhibited excellent thermal stability up to 300°C and showed promise for high-performance applications.

The environmental impact of chemicals is a growing concern in both industrial and academic settings. Research on the biodegradability and environmental fate of 2-Amino-4,5-dichloro-benzonitrile-based compounds is essential for ensuring their safe use. A study published in Environmental Science & Technology evaluated the biodegradability of several benzonitrile derivatives and found that while some compounds were readily biodegradable under aerobic conditions, others required more specialized treatment methods to ensure complete degradation.

In conclusion, 2-Amino-4,5-dichloro-benzonitrile (CAS No. 28568-04-9) is a multifaceted compound with a wide range of applications in synthetic chemistry, pharmaceuticals, agrochemicals, materials science, and environmental studies. Its unique chemical structure provides a foundation for developing novel molecules with diverse functionalities and biological activities. Ongoing research continues to uncover new possibilities for this versatile compound, making it an important focus area for future scientific exploration.